Cas no 62268-17-1 (1,2-Benzenedicarboxylic acid, 3,5-dichloro-4-(methylthio)-)

1,2-Benzenedicarboxylic acid, 3,5-dichloro-4-(methylthio)- structure
62268-17-1 structure
Product Name:1,2-Benzenedicarboxylic acid, 3,5-dichloro-4-(methylthio)-
CAS No:62268-17-1
MF:C9H6Cl2O4S
MW:281.112539768219
CID:451729
PubChem ID:71388096
Update Time:2025-04-19

1,2-Benzenedicarboxylic acid, 3,5-dichloro-4-(methylthio)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenedicarboxylic acid, 3,5-dichloro-4-(methylthio)-
    • 3,5-dichloro-4-methylsulfanylphthalic acid
    • 3,5-Dichloro-4-(methylsulfanyl)benzene-1,2-dicarboxylic acid
    • DTXSID10810172
    • 62268-17-1
    • Inchi: 1S/C9H6Cl2O4S/c1-16-7-4(10)2-3(8(12)13)5(6(7)11)9(14)15/h2H,1H3,(H,12,13)(H,14,15)
    • InChI Key: ZQUWHWBDFXVQTH-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(=CC(C(=O)O)=C1C(=O)O)Cl)SC

Computed Properties

  • Exact Mass: 279.93648
  • Monoisotopic Mass: 279.9363852g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 299
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 99.9Ų

Experimental Properties

  • PSA: 74.6
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